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Compound of Interest

Compound Name: Sapienic acid-d19

Cat. No.: B10782853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sapienic acid-d19, a deuterated form of

a unique human fatty acid. The guide covers its commercial availability, physicochemical

properties, and biological activities, with a focus on its antimicrobial effects and its role in

cellular signaling pathways. Detailed experimental protocols are provided to facilitate its use in

research and drug development.

Commercial Suppliers and Availability
Sapienic acid-d19 is available from several commercial suppliers specializing in research-

grade lipids and stable isotope-labeled compounds. The availability, purity, and formulation may

vary between suppliers. Researchers are advised to contact the suppliers directly for the most

current information and to request certificates of analysis.
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Supplier
Product
Name

CAS
Number

Purity Formulation
Available
Quantities

Larodan
Sapienic acid

(D19) 98%

2692623-89-

3
>98% In solution

1 mg, 5 mg

(custom

quotes

available)[1]

MedchemExp

ress

Sapienic

acid-d19

2692623-89-

3
99.0%

500 μL in

Ethanol
5 mg[2]

Stratech
Sapienic acid

(D19) 98%

2692623-89-

3
Not specified In solution

1 mg, 2 mg, 5

mg

Cayman

Chemical

cis-6-

Hexadecenoi

c Acid-d19

2692623-89-

3

≥99%

deuterated

forms (d1-

d19)

A solution in

ethanol
Not specified

Table 1: Commercial Suppliers of Sapienic acid-d19.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₆H₁₁D₁₉O₂ [1]

Molecular Weight 273.53 g/mol [1]

Physical State Liquid [1]

Storage Freezer (-20°C) [1]

Table 2: Physicochemical Properties of Sapienic acid-d19.

Biological Activity: Antimicrobial Properties
Sapienic acid, the non-deuterated counterpart of Sapienic acid-d19, is a significant

component of human sebum and possesses notable antimicrobial activity, particularly against

Gram-positive bacteria.[3] The biological activity of the deuterated form is expected to be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/The_Metabolic_Fate_of_Deuterated_Fatty_Acids_An_In_depth_Technical_Guide.pdf
https://www.caymanchem.com/news/sapienic-acid-in-antimicrobial-skin-barrier-defense
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Metabolic_Fate_of_Deuterated_Fatty_Acids_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Metabolic_Fate_of_Deuterated_Fatty_Acids_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Metabolic_Fate_of_Deuterated_Fatty_Acids_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Metabolic_Fate_of_Deuterated_Fatty_Acids_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12098983/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comparable. Its mechanism of action involves the disruption of the bacterial cell membrane,

leading to depolarization.[2][4]

Bacterium
Minimum Bactericidal
Concentration (MBC)

Reference

Streptococcus sanguinis 31.3 µg/mL [2]

Streptococcus mitis 375.0 µg/mL [2]

Fusobacterium nucleatum 93.8 µg/mL [2]

Staphylococcus aureus - [5]

Staphylococcus epidermidis - [5]

Table 3: Antimicrobial Activity of Sapienic Acid. (Note: Data is for the non-deuterated form).

Signaling Pathways
Sapienic acid is not only an antimicrobial agent but also a signaling molecule. It is

biosynthesized from palmitic acid and can be further metabolized. Recent studies have

implicated it in the modulation of key cancer-related signaling pathways.

Biosynthesis of Sapienic Acid
Sapienic acid is synthesized in human sebaceous glands from palmitic acid by the action of the

enzyme Δ6-desaturase (FADS2).[2][6] It can be further elongated and desaturated to produce

other fatty acids like sebaleic acid.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sapienic Acid-d19]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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